Cas no 243-46-9 (Benzo[b]naphtho[2,3-d]thiophene)

• Product Name: Benzo[b]naphtho[2,3-d]thiophene
• CAS No: 243-46-9
• MF: C₁₆H₁₀S
• MW: 234.315602779388
• CID: 269952
• PubChem ID: 9203
• Update Time: 2025-04-19

Benzo[b]naphtho[2,3-d]thiophene Chemical and Physical Properties

Names and Identifiers

• Benzo[b]naphtho[2,3-d]thiophene
• BENZO(B)NAPHTHO(2,3-D)THIOPHENE
• Benzo[b]naphtho[2,3]thiophene
• Benzo[b]naphto[2,3-d]thiophene
• Naphtho[2,3-b][1]benzothiophene
• 30578, Benzo[b]naphtho[2,3-d]thiophene ( purity)
• BENZO[B]NAPHTHO[2,3-D]THIOPHEN
• Benzo[naphtho,3-d]thiophene
• naphtho[2,3-b][1]benzothiole
• BCR136R_FLUKA
• Benzo[b]naphtho[2,3-d]thiophene200µg
• benzo<b>naphtho<2,3-d>thiophene
• Benzonaphthothiophene
• NS00027630
• UWMISBRPSJFHIR-UHFFFAOYSA-N
• H53JV5C3NA
• Naphtho[2,3-b][1]benzothiophene #
• benzo[d]naphtho[2,3-b]thiophene
• naphtho[2, 3-b][1]benzothiole
• SCHEMBL2742087
• EINECS 205-956-4
• 243-46-9
• DTXSID5075442
• FT-0714327
• Benzo[b]naphtho[2,3-d]thiophene, BCR(R) certified Reference Material
• BENZO (b) NAPHTHO (2,3-d) THIOPHENE (purity)
• 61523-34-0
• DB-244266
• Naphtho[3,2-b][1]benzothiole
• G91274

• Inchi： 1S/C16H10S/c1-2-6-12-10-16-14(9-11(12)5-1)13-7-3-4-8-15(13)17-16/h1-10H
• InChI Key： UWMISBRPSJFHIR-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C2C=C3C=CC=CC3=CC1=2

Computed Properties

• Exact Mass: 234.05000
• Monoisotopic Mass: 234.050321
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.2
• Topological Polar Surface Area: 28.2

Experimental Properties

• Density: 1.2071 (rough estimate)
• Melting Point: 160°C
• Boiling Point: 336.64°C (rough estimate)
• Flash Point: 163.0±6.3 °C
• Refractive Index: 1.6170 (estimate)
• PSA: 28.24000
• LogP: 5.20770
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Benzo[b]naphtho[2,3-d]thiophene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthothiophenes